2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-nitro-N-[(2-pyridin-4-yl-1,3-benzoxazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H13N5O4S/c26-18(14-3-1-2-4-16(14)25(27)28)24-20(30)22-13-5-6-17-15(11-13)23-19(29-17)12-7-9-21-10-8-12/h1-11H,(H2,22,24,26,30)
• InChI Key: OLGRLNHDJDDNAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4)[N+](=O)[O-]
• Molecular Formula: C20H13N5O4S
• Molecular Weight: 419.4 g/mol

Description

2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide, also known as NBQX, is a non-competitive antagonist of the ionotropic glutamate receptor. It is a synthetic compound that has been widely used in scientific research for its ability to block the activity of glutamate, a neurotransmitter that plays a crucial role in the central nervous system.

Mechanism of Action

2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide works by binding to the ion channel of the glutamate receptor, preventing the influx of calcium ions into the cell. This blocks the activity of the receptor and reduces the release of glutamate, which is responsible for excitatory synaptic transmission. 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has been shown to be a non-competitive antagonist, meaning that it binds to a different site on the receptor than glutamate.
Biochemical and Physiological Effects:
2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of glutamate, which can lead to a decrease in excitatory synaptic transmission. 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has also been shown to reduce the severity of seizures in animal models of epilepsy. In addition, it has been shown to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide in lab experiments is that it is a selective antagonist of the ionotropic glutamate receptor. This means that it does not affect other neurotransmitter systems, which can help to isolate the effects of glutamate. However, one limitation is that 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide is not effective in blocking all types of glutamate receptors, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide in scientific research. One area of interest is the role of glutamate in neurodegenerative diseases such as Alzheimer's disease. 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has been shown to reduce the accumulation of amyloid-beta, a protein that is associated with Alzheimer's disease, in animal models. Another area of interest is the development of new treatments for epilepsy and other neurological disorders. 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has shown promise in reducing the severity of seizures in animal models, and further research could lead to the development of new therapies for these conditions.

Synthesis Methods

The synthesis of 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide involves several steps, starting with the reaction of 2-nitrobenzoyl chloride with 2-aminopyridine to form 2-(4-nitrophenyl)pyridine. The nitro group is then reduced to an amino group, followed by the reaction with 2-aminophenol to form 2-(4-aminophenyl)-1,3-benzoxazole. The final step involves the reaction of the benzoxazole with thiocarbonyldiimidazole and 4-nitrobenzoyl chloride to form 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide.

Scientific Research Applications

2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has been widely used in scientific research to study the role of glutamate in the central nervous system. It has been shown to be effective in blocking the activity of glutamate receptors, which has led to the discovery of new treatments for various neurological disorders such as epilepsy, stroke, and Parkinson's disease. 2-nitro-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has also been used in studies to investigate the mechanisms of synaptic plasticity, learning, and memory.